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Compound of Interest

Compound Name: 2,2,3,5,5-Pentamethylhexane

Cat. No.: B14715668

This document provides a detailed analysis of the molecular weight of the branched alkane
2,2,3,5,5-pentamethylhexane, intended for researchers, scientists, and professionals in drug
development and chemical analysis.

Chemical Identity and Formula

2,2,3,5,5-Pentamethylhexane is a saturated hydrocarbon. Its structure consists of a six-
carbon hexane chain with five methyl group substituents. Based on its nomenclature, the
chemical structure is determined, which leads to a precise molecular formula.

e Molecular Formula: C11H24[1][2]
o CAS Registry Number: 14739-73-2[1][2]
o |[UPAC Name: 2,2,3,5,5-pentamethylhexane([1]

Molecular Weight Calculation

The molecular weight (MW) is the sum of the atomic weights of all atoms in the molecule. The
calculation is based on the atomic weights of Carbon (C) and Hydrogen (H).

e Atomic Weight of Carbon (C): = 12.011 u

o Atomic Weight of Hydrogen (H): = 1.008 u
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The molecular weight is calculated as follows: MW = (11 x Atomic Weight of C) + (24 x Atomic
Weight of H) MW = (11 x 12.011) + (24 x 1.008) MW = 132.121 + 24.192 MW = 156.313 u

This calculated value is consistent with figures from established chemical databases, which
report the molecular weight as approximately 156.31 g/mol .[2][3][4]

Data Presentation

The following tables summarize the key quantitative data for 2,2,3,5,5-pentamethylhexane.

Table 1: Atomic Composition

Atomic Weight
Element Symbol Count Total Mass (u)

(u)

Carbon C 11 12.011 132.121

| Hydrogen | H | 24 | 1.008 | 24.192 |

Table 2: Molecular Weight Summary

Property Value Unit Source
Molecular Weight 156.31 g/mol Guidechem[2]
Molecular Weight 156.3083 u NIST WebBook[1]

| Exact Mass | 156.187800766 | Da | PubChem |

Experimental Protocol: Molecular Weight
Determination

The experimental determination of the molecular weight of a pure compound like 2,2,3,5,5-
pentamethylhexane is typically achieved through Mass Spectrometry (MS).

Methodology: Electron lonization Mass Spectrometry (EI-MS)
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e Sample Introduction: A small, pure sample of 2,2,3,5,5-pentamethylhexane is introduced
into the mass spectrometer's ion source, where it is vaporized.

 lonization: The gaseous molecules are bombarded with a high-energy electron beam
(typically 70 eV). This process ejects an electron from the molecule, forming a positively
charged molecular ion (M*s).

o Fragmentation: The high energy of the electron beam causes the molecular ion to fragment
into smaller, characteristic charged ions.

o Acceleration: All positive ions are accelerated by an electric field to ensure they have the
same kinetic energy.

o Deflection (Analysis): The ions travel through a magnetic field, which deflects them. The
degree of deflection is inversely proportional to the mass-to-charge ratio (m/z) of the ion;
lighter ions are deflected more than heavier ones.

o Detection: A detector records the abundance of ions at each m/z value. The peak with the
highest m/z value typically represents the molecular ion, and its mass corresponds to the
molecular weight of the compound.

Logical Relationship Diagram

As 2,2,3,5,5-pentamethylhexane is a simple alkane, it is not involved in biological signaling
pathways. The following diagram illustrates the logical workflow for determining its molecular
weight.
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2,2,3,5,5-Pentamethylhexane

Determines

Molecular Formula

Ci1H24

dontains Contains

Carbon (C) Hydrogen (H)
Atom Count: 11 Atom Count: 24
Atomic Weight: 12.011 Atomic Weight: 1.008

Total Mass of Carbon Total Mass of Hydrogen
11 *12.011 =132.121 24 *1.008 = 24.192

Molecular Weight
132.121 + 24.192 = 156.313

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Molecular Weight of 2,2,3,5,5-
Pentamethylhexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14715668#2-2-3-5-5-pentamethylhexane-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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